Cas no 1960-52-7 (2-methyl-4-nitro-1-(trifluoromethyl)benzene)

2-methyl-4-nitro-1-(trifluoromethyl)benzene is a highly functionalized aromatic compound with distinct physical and chemical properties. It exhibits excellent thermal stability and resistance to oxidation, making it suitable for various applications in organic synthesis. The trifluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and selectivity in chemical transformations. This compound is a valuable intermediate for the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals.
2-methyl-4-nitro-1-(trifluoromethyl)benzene structure
1960-52-7 structure
Product Name:2-methyl-4-nitro-1-(trifluoromethyl)benzene
CAS No:1960-52-7
MF:C8H6F3NO2
MW:205.133952617645
CID:850717
PubChem ID:10655830
Update Time:2025-07-19

2-methyl-4-nitro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methyl-4-nitro-1-(trifluoromethyl)-
    • 2-methyl-4-nitro-1-(trifluoromethyl)benzene
    • 2-METHYL-4-NITROBENZOTRIFLUORIDE
    • 2-methyl-4-nitro-1-trifluoromethyl-benzene
    • 2-Methyl-4-nitro-1-trifluoromethylbenzene
    • AKOS005255712
    • 3-amino-4-(trifluoromethylthio)toluene;2-methyl-4-nitrobenzotrifluoride;
    • 1960-52-7
    • BBL101914
    • SCHEMBL696354
    • DTXSID00443054
    • 3-Methyl-4-(trifluoromethyl)nitrobenzene
    • CS-0144967
    • BAA96052
    • EN300-188536
    • 3-Methyl-4-trifluoromethylnitrobenzene
    • STL555711
    • MFCD11226539
    • AS-33185
    • MDL： MFCD11226539
    • Inchi： 1S/C8H6F3NO2/c1-5-4-6(12(13)14)2-3-7(5)8(9,10)11/h2-4H,1H3
    • InChI Key： NWCDDUFGSQYJRM-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 205.03500
  • Monoisotopic Mass: 205.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 237.4±40.0 ºC (760 Torr),
  • Flash Point: 97.4±27.3 ºC,
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 45.82000
  • LogP: 3.44520

2-methyl-4-nitro-1-(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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